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Compound of Interest

(2-Aminophenyl)(4-
Compound Name:
methylpiperidin-1-yl)methanone

Cat. No.: B183697

Abstract

This technical guide provides a detailed overview of the safety and handling protocols for (2-
Aminophenyl)(4-methylpiperidin-1-yl)methanone (CAS No. 401589-03-5). It is intended for
researchers, scientists, and drug development professionals who may handle this compound in
a laboratory or industrial setting. This document consolidates available safety data, outlines
recommended handling procedures, and provides visual workflows for safe laboratory
practices. Please note that experimentally determined quantitative data for many physical and
toxicological properties of this compound are not readily available in public literature or supplier
safety data sheets. The guidance provided is based on the known hazard classifications.

Chemical Identification and Properties

(2-Aminophenyl)(4-methylpiperidin-1-yl)methanone is a chemical compound used in
laboratory research.
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Identifier Value

) (2-Aminophenyl)(4-methylpiperidin-1-
Chemical Name

yl)methanone
CAS Number 401589-03-5
Molecular Formula C13H1sN20
Molecular Weight 218.30 g/mol
Structure wialt text

Physical and Chemical Properties

Comprehensive experimental data for the physical and chemical properties of this specific
compound are limited. The following table reflects the currently available information.

Property Value Source

Appearance Data not available -

Odor Data not available -

Melting Point Data not available -

Boiling Point Data not available Angene Chemical SDS
Flash Point Data not available Angene Chemical SDS
Solubility Data not available Angene Chemical SDS
Density Data not available -

Vapor Pressure Data not available Angene Chemical SDS

Hazard Identification and Classification

This compound is classified as hazardous according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).
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GHS Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Source: Angene Chemical Safety Data Sheet[1]

GHS Pictograms and Signal Word

» Pictogram:
wialt text

¢ Signal Word:Warning

Experimental Protocols: Safe Handling and Storage

The following protocols are based on the known hazards. A thorough risk assessment should
be conducted before beginning any work with this compound.

Engineering Controls

o Ventilation: Work with this compound must be conducted in a well-ventilated area. A certified
chemical fume hood is required for all procedures that may generate dust or aerosols.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following diagram outlines a decision-making
process for PPE selection.
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Figure 1: PPE Selection Workflow
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Caption: PPE selection based on task risk assessment.

Handling Procedures

Preparation: Read and understand the Safety Data Sheet (SDS) before use. Ensure all
necessary PPE and engineering controls are in place and functional.

Weighing and Transfer: Conduct weighing and transfer of the solid compound within a
chemical fume hood or a ventilated balance enclosure to minimize dust inhalation. Avoid
creating dust.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.

Hygiene: Wash hands thoroughly with soap and water after handling, and before breaks,
eating, drinking, or smoking.[1]

Decontamination: Clean all spills promptly according to the spill response protocol (Section
5). Decontaminate work surfaces at the end of each procedure.

Storage

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.
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e Incompatibilities: Keep away from strong oxidizing agents and strong acids.

First Aid Measures

The following first aid measures are recommended in case of exposure. Always seek medical
attention after providing initial aid.

Exposure Route First Aid Protocol

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Immediately call a POISON CENTER

or doctor/physician.[1]

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1]

Immediately wash the affected area with plenty
. of soap and water while removing all
Skin Contact _ _ _
contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical advice/attention.[1]

Accidental Release and Disposal
Spill Response Protocol

The workflow for responding to a chemical spill is outlined below.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.scbt.com/p/2--2-amino-4-chlorophenyl-aminophenyl-4-methyl-1-piperazinyl-methanone-65514-71-8
https://www.scbt.com/p/2--2-amino-4-chlorophenyl-aminophenyl-4-methyl-1-piperazinyl-methanone-65514-71-8
https://www.scbt.com/p/2--2-amino-4-chlorophenyl-aminophenyl-4-methyl-1-piperazinyl-methanone-65514-71-8
https://www.scbt.com/p/2--2-amino-4-chlorophenyl-aminophenyl-4-methyl-1-piperazinyl-methanone-65514-71-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: Chemical Spill Response Workflow
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Caption: General workflow for responding to a chemical spill.
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e Personal Precautions: Use personal protective equipment as outlined in Section 3.2. Avoid
dust formation. Ensure adequate ventilation.[1]

» Containment: Prevent the product from entering drains.

o Cleanup: For solid spills, carefully sweep up and shovel the material into a suitable, closed
container for disposal. Avoid actions that create dust.[1]

Waste Disposal

o Dispose of the compound and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e Waste should be handled by a licensed professional waste disposal service.

Toxicological Information

Detailed toxicological studies for (2-Aminophenyl)(4-methylpiperidin-1-yl)methanone are
not widely available. The hazard classification is based on data from similar compounds or
computational predictions.
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Toxicological Endpoint

Data

Acute Oral Toxicity

Category 4 (Harmful if swallowed)

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)

Serious Eye Damage/Irritation

Category 2A (Causes serious eye irritation)

Respiratory/Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No components of this product present at levels
greater than or equal to 0.1% are identified as
probable, possible or confirmed human
carcinogens by IARC, ACGIH, or NTP.[2]

Reproductive Toxicity

No data available

STOT-Single Exposure

Category 3 (May cause respiratory irritation)

STOT-Repeated Exposure

No data available

Aspiration Hazard

No data available

Stability and Reactivity

Conditions to Avoid: Avoid dust formation.

Reactivity: No specific reactivity data available.

Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents, Strong acids.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

(CO), carbon dioxide (CO32), and nitrogen oxides (NOX).

Disclaimer

This document is intended as a guide and is based on information available at the time of

writing. It is the responsibility of the user to conduct a thorough risk assessment for their
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specific use case. All laboratory personnel must be trained in proper chemical handling
techniques and emergency procedures. The information provided does not supersede any
institutional safety policies or regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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